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Cat. No.: B15592084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rauvotetraphylline C is a monoterpene indole alkaloid isolated from the aerial parts of

Rauwolfia tetraphylla, a plant belonging to the Apocynaceae family.[1][2] This family of

compounds is of significant interest to the scientific community due to the diverse biological

activities exhibited by its members, including anticancer, antimalarial, and antihypertensive

properties.[2] This document provides a detailed overview of the known physicochemical

properties of Rauvotetraphylline C, general experimental protocols for their determination,

and insights into its biological context.

Physicochemical Properties
The fundamental physicochemical characteristics of Rauvotetraphylline C are summarized in

the table below. These properties are crucial for understanding its behavior in biological

systems and for the development of analytical methods and potential therapeutic applications.
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Property Value Source

Molecular Formula C₂₈H₃₄N₂O₇ InvivoChem[3], Immunomart[1]

Molecular Weight 510.58 g/mol InvivoChem[3]

CAS Number 1422506-51-1 InvivoChem[3], Immunomart[1]

Appearance
Typically exists as a solid at

room temperature.
InvivoChem[3]

LogP (Octanol-Water Partition

Coefficient)
1.257 InvivoChem[3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone. May

also dissolve in water and

Ethanol.

BioCrick[2], InvivoChem[3]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months.

InvivoChem[3]

Melting Point
Not specified in the available

literature.

Boiling Point
Not specified in the available

literature.

pKa
Not specified in the available

literature.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

Rauvotetraphylline C are not readily available in the public domain. However, this section

outlines the general methodologies employed for the isolation of this class of compounds and

for the determination of key physicochemical parameters.
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Isolation and Purification of Rauvotetraphyllines from
Rauwolfia tetraphylla
Rauvotetraphylline C, along with its analogues, is isolated from the aerial parts of Rauwolfia

tetraphylla. The general procedure involves solvent extraction followed by chromatographic

separation.

Extraction: The air-dried and powdered aerial parts of the plant are extracted with an organic

solvent, such as ethanol, at room temperature. The process is typically repeated multiple

times to ensure exhaustive extraction. The resulting extracts are then combined and

concentrated under reduced pressure to yield a crude extract.

Fractionation: The crude extract is subjected to a series of liquid-liquid partitioning or column

chromatography techniques to separate compounds based on their polarity.

Chromatographic Separation: The fractions containing the alkaloids are further purified using

repeated column chromatography over silica gel or other stationary phases. A gradient of

solvents, such as a chloroform-methanol mixture, is commonly used to elute the individual

compounds.

Final Purification: Final purification is often achieved using preparative High-Performance

Liquid Chromatography (HPLC) to yield pure Rauvotetraphylline C.

Structure Elucidation: The structure of the isolated compound is then confirmed using

spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR).[1][2]
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General Workflow for Isolation and Purification

Aerial Parts of Rauwolfia tetraphylla

Solvent Extraction (e.g., Ethanol)

Crude Extract

Fractionation

Alkaloid-rich Fraction

Column Chromatography (e.g., Silica Gel)

Preparative HPLC

Pure Rauvotetraphylline C

Structural Elucidation (MS, NMR)
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Conceptual Workflow for Biological Activity Screening

Rauvotetraphylline C
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(e.g., Western Blot, qPCR)

If Active
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If Active

Target Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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